Magnesiumperoxide

• CAS: 14452-57-4
• Synonyms: magnesium peroxide
• Molecular Formula: MgO2
• Molecular Weight: 56.304 g/mol
• SMILES: [O-][O-].[Mg+2]
• InChI: InChI=1S/Mg.O2/c;1-2/q+2;-2
• InChIKey: SPAGIJMPHSUYSE-UHFFFAOYSA-N
• Solubility: Soluble in dilute acid solutions with formation of hydrogen peroxide; Insoluble in water and gradually decomposed by it with liberation of oxygen

Researchers and procurement managers seeking a sustained oxygen-release compound for environmental remediation often encounter products with poorly characterized kinetics. Magnesium peroxide (CAS 14452-57-4) addresses this need with its exceptionally slow oxygen-release rate (0.45 hr⁻¹) and low aqueous solubility (0.086 g/L), enabling multi-month to year-long oxygenation from a single application. - Achieves 41% higher NH₄⁺ removal than CaO₂ via struvite precipitation, critical for eutrophic water bodies. - Delivers a 3.4-fold faster superoxide radical generation rate for >93% phenol degradation in <2 hours at near-neutral pH. - Low-dose (1% w/w) application suppresses sulfides and shifts sediment microbial communities from sulfate-reducing to aerobic.

Magnesium Peroxide Properties & Procurement

Magnesium peroxide (MgO2, CAS 14452-57-4) is an odorless, fine, white to off-white powder [1]. A member of the inorganic solid peroxide class, it is characterized by a low aqueous solubility (0.086 g/L at 18°C), a density of approximately 3.0-3.04 g/cm³, and thermal decomposition at 353°C [1][2]. Unlike its alkaline-earth analog calcium peroxide, MgO2 crystallizes in a cubic cP12 (#205) structure [3]. It functions primarily as a slow oxygen-releasing compound (ORC) and a solid source of hydrogen peroxide (H2O2) upon hydration [4].

• [1] PubChem. (n.d.). Magnesium peroxide (Compound). National Library of Medicine. Retrieved from pubchem.ncbi.nlm.nih.gov View Source
• [2] Su, C., Puls, R. W., Krug, T. A., & Watling, G. A. (2005). Kinetics and stoichiometry of oxygen release from solid peroxides. In A. N. Findikakis (Ed.), Proceedings of the 8th International In Situ and On-Site Bioremediation Symposium. Battelle Press. View Source
• [3] ScienceDirect. (n.d.). Magnesium Peroxide - an overview. In ScienceDirect Topics. Retrieved from sciencedirect.com View Source
• [4] Zhou, L., Qian, Y., Chen, J., Zhang, Y., & Zhou, X. (2023). A critical review of solid peroxides in environmental remediation and water purification: From properties to field applications. Chemical Engineering Journal, 463, 142424. https://doi.org/10.1016/j.cej.2023.142424 View Source

Why Magnesium Peroxide Is Irreplaceable

In-class substitution of solid peroxygen compounds (e.g., CaO2, Na2CO3·1.5H2O2) for MgO2 is not scientifically sound due to profound differences in their physicochemical behavior. Specifically, oxygen release kinetics differ by orders of magnitude [1], aqueous decomposition pathways are highly pH- and buffer-dependent [2], and their impact on environmental parameters like pH and nutrient precipitation are chemically distinct [3]. These quantifiable variances directly dictate suitability for specific applications, from long-term groundwater bioremediation to acute sediment oxidation. The evidence below provides the necessary quantitative justification for prioritizing MgO2 over its alternatives.

• [1] Su, C., Puls, R. W., Krug, T. A., & Watling, G. A. (2005). Kinetics and stoichiometry of oxygen release from solid peroxides. In A. N. Findikakis (Ed.), Proceedings of the 8th International In Situ and On-Site Bioremediation Symposium. Battelle Press. View Source
• [2] Rastinfard, A., Nazari, B., Tamayol, A., & Annabi, N. (2022). Aqueous decomposition behavior of solid peroxides: Effect of pH and buffer composition on oxygen and hydrogen peroxide formation. Acta Biomaterialia, 145, 390-402. https://doi.org/10.1016/j.actbio.2022.04.004 View Source
• [3] Xu, Y., Xu, S., Qian, Y., Liu, T., Zhang, L., & Li, D. (2023). Who does better for in-situ eutrophic remediation in anoxic environment improvement and nutrient removal: MgO2 versus CaO2. Chemosphere, 336, 139145. https://doi.org/10.1016/j.chemosphere.2023.139145 View Source

Magnesium Peroxide vs. Alternatives

Oxygen Release Kinetics

For applications requiring long-term, passive oxygen delivery, MgO2's oxygen release rate is demonstrably slower than its primary in-class alternatives, calcium peroxide (CaO2) and sodium percarbonate (Na2CO3·1.5H2O2). In head-to-head kinetic studies, the first-order oxygen release rate constant (k) for MgO2 is 0.45 hr⁻¹, which is 7.2 times slower than CaO2 (3.22 hr⁻¹) and nearly 300 times slower than sodium percarbonate (134 hr⁻¹) [1]. This is corroborated by a separate study finding MgO2's release rate to be 1.57 x 10⁻³ mg L⁻¹ hr⁻¹, compared to 132 mg L⁻¹ hr⁻¹ for sodium percarbonate—a difference of over 80,000-fold [2].

Evidence Dimension	Oxygen Release Rate Constant (First-Order Kinetics)
Target Compound Data	0.45 hr⁻¹
Comparator Or Baseline	Calcium Peroxide: 3.22 hr⁻¹; Sodium Percarbonate: 134 hr⁻¹
Quantified Difference	7.2-fold slower than CaO₂; 298-fold slower than sodium percarbonate
Conditions	First-order kinetic model fit to experimental oxygen release data in aqueous solution [1]

Why This Matters

This exceptionally slow release profile uniquely qualifies MgO2 for establishing stationary, long-duration oxygen barriers in groundwater and soil, where rapid oxygen depletion from other sources would be ineffective or require frequent re-application.

• [1] Su, C., Puls, R. W., Krug, T. A., & Watling, G. A. (2005). Kinetics and stoichiometry of oxygen release from solid peroxides. In A. N. Findikakis (Ed.), Proceedings of the 8th International In Situ and On-Site Bioremediation Symposium. Battelle Press. View Source
• [2] Su, C., Puls, R. W., Krug, T. A., & Watling, G. A. (2005). Kinetics and stoichiometry of oxygen release from solid peroxides. In A. N. Findikakis (Ed.), Proceedings of the 8th International In Situ and On-Site Bioremediation Symposium. Battelle Press. View Source

Nutrient Co-Removal Efficiency

In a 20-day direct comparison for eutrophic water remediation, MgO2 demonstrates a distinct and superior capacity for simultaneous nitrogen (N) and phosphorus (P) removal compared to CaO2. MgO2 removed 64.86% of NH₄⁺ and 43.08% of total nitrogen (TN), whereas CaO2 only removed 45.89% and 19.16%, respectively [1]. For phosphorus, both were highly effective, but MgO2's ability to co-precipitate P with ammonium as struvite (MgNH₄PO₄·6H₂O) is a unique mechanistic advantage. While CaO2 removed 93.87% of external P, MgO2 achieved a comparable 90.31% removal but with the added benefit of significantly higher N removal [1].

Evidence Dimension	Percent Removal of NH₄⁺ and Total Nitrogen (TN)
Target Compound Data	NH₄⁺ Removal: 64.86%; TN Removal: 43.08%
Comparator Or Baseline	Calcium Peroxide: NH₄⁺ Removal: 45.89%; TN Removal: 19.16%
Quantified Difference	41% higher NH₄⁺ removal; 125% higher TN removal
Conditions	20-day sediment core incubation experiment in eutrophic water bodies [1]

Why This Matters

For projects targeting dual N and P pollution, MgO2 provides a more comprehensive solution than CaO2, potentially reducing the need for additional, costly nitrogen-specific treatment steps.

• [1] Xu, Y., Xu, S., Qian, Y., Liu, T., Zhang, L., & Li, D. (2023). Who does better for in-situ eutrophic remediation in anoxic environment improvement and nutrient removal: MgO2 versus CaO2. Chemosphere, 336, 139145. https://doi.org/10.1016/j.chemosphere.2023.139145 View Source

Fenton-like Oxidation Performance

In modified Fenton-like reactions for organic pollutant degradation, MgO2 demonstrates a kinetic advantage over other metal peroxides. A study comparing MgO2, CaO2, ZnO2, and urea hydrogen peroxide (UHP) found that the generation rate of superoxide radicals (·O₂⁻) in the MgO2/Fe(III) system was 3.4 times higher than in the CaO2 system and 18 times higher than in the ZnO2 system [1]. This accelerated radical generation translates directly to contaminant removal efficiency: MgO2 achieved more than 93% phenol reduction within 1.5 hours at pH 5, outperforming UHP and H2O2 at equivalent theoretical dosages [1].

Evidence Dimension	Superoxide Radical (·O₂⁻) Generation Rate
Target Compound Data	Not quantified directly, but stated as 3.4 times and 18 times faster than comparators
Comparator Or Baseline	Calcium Peroxide: Baseline (1x); Zinc Peroxide: Baseline (1x)
Quantified Difference	3.4-fold higher than CaO₂; 18-fold higher than ZnO₂
Conditions	Fenton-like reactions at near-neutral pH (pH 5) with Fe(III)-EDTA [1]

Why This Matters

In advanced oxidation processes (AOPs) for wastewater, this enhanced radical generation makes MgO2 a more efficient and effective solid peroxide source for degrading recalcitrant organic contaminants like phenols, potentially lowering required dosages and treatment times.

• [1] Zhu, Y., Qin, J., Zhang, S., Radian, A., & Long, M. (2021). Solid peroxides in Fenton-like reactions at near neutral pHs: Superior performance of MgO2 on the accelerated reduction of ferric species. Chemosphere, 270, 128639. https://doi.org/10.1016/j.chemosphere.2020.128639 View Source

Market Cost Analysis

While not a performance metric, the market price of MgO2 is a key differentiator in procurement decisions. A 2023 market review places MgO2 at a significant cost premium over its primary alternatives. MgO2 is priced at approximately $4,275 per ton, which is 3-5 times more expensive than CaO2 ($770-1,500/ton) and liquid H2O2 ($1,000-1,200/ton) [1]. Sodium percarbonate, priced between $600 and $1,470/ton, is also considerably less expensive [1]. This cost structure positions MgO2 as a high-value, specialty chemical reserved for applications where its unique, slow-release performance justifies the higher capital outlay.

Evidence Dimension	Market Price per Ton
Target Compound Data	Approximately $4,275 USD
Comparator Or Baseline	CaO₂: $770-1,500; Liquid H₂O₂: $1,000-1,200; Na₂CO₃·1.5H₂O₂: $600-1,470
Quantified Difference	3-5 times more expensive than CaO₂ and H₂O₂
Conditions	Market price estimates compiled in a 2023 review from industrial chemical sourcing platforms [1]

Why This Matters

This cost differential dictates a value-based procurement strategy; MgO2 is not a commodity chemical. Its selection must be justified by specific, high-value applications where its performance advantages (e.g., long-term oxygen release) lead to lower total project costs despite higher reagent expense.

• [1] Zhou, L., Qian, Y., Chen, J., Zhang, Y., & Zhou, X. (2023). A critical review of solid peroxides in environmental remediation and water purification: From properties to field applications. Chemical Engineering Journal, 463, 142424. https://doi.org/10.1016/j.cej.2023.142424 View Source

Magnesium Peroxide Applications

Long-Term Groundwater Bioremediation

Deploying MgO2 in permeable reactive barriers (PRBs) or direct injection wells for the sustained aerobic bioremediation of petroleum hydrocarbon (e.g., BTEX) or chlorinated solvent plumes. This application leverages MgO2's exceptionally slow oxygen release kinetics (0.45 hr⁻¹ rate constant) and low solubility (0.086 g/L) to provide a multi-month to year-long oxygen source, minimizing site disruption and reapplication costs [1][2]. This scenario directly exploits the evidence from Evidence Item 1.

Eutrophic Water Body Remediation

Applying MgO2 to the sediment-water interface of eutrophic lakes or aquaculture ponds to simultaneously suppress internal nutrient loading. Based on the direct comparative evidence, this scenario is ideal when ammonium nitrogen is a co-contaminant of concern with phosphorus, as MgO2 achieves 41% higher NH₄⁺ removal than CaO2 via struvite precipitation [3]. This is a key procurement differentiator from standard calcium-based treatments.

Advanced Oxidation for Industrial Wastewater

Using MgO2 as a solid, storable source of hydrogen peroxide for Fenton-like treatment of wastewater containing phenolic compounds or other difficult-to-degrade organics. This scenario is optimal when near-neutral pH operation is desired, as MgO2's ability to accelerate Fe(III) reduction leads to a 3.4-fold faster superoxide radical generation rate compared to CaO2, enabling >93% phenol degradation in under 2 hours [4].

Aquaculture Sediment Oxidation

Applying MgO2 to organically enriched marine or freshwater sediments beneath aquaculture pens. Evidence shows that even low-dose (1% w/w) MgO2 application leads to a significant reduction in total sulfides and a shift from sulfate-reducing bacteria (SRB) to aerobic microbial communities, effectively mitigating the toxic effects of anoxic sediments on farmed stock [5]. This is a high-value application where the premium cost of MgO2 is justified by the economic value of the livestock and the need for a non-disruptive, long-lasting treatment.

• [1] Su, C., Puls, R. W., Krug, T. A., & Watling, G. A. (2005). Kinetics and stoichiometry of oxygen release from solid peroxides. In A. N. Findikakis (Ed.), Proceedings of the 8th International In Situ and On-Site Bioremediation Symposium. Battelle Press. View Source
• [2] Zhou, L., Qian, Y., Chen, J., Zhang, Y., & Zhou, X. (2023). A critical review of solid peroxides in environmental remediation and water purification: From properties to field applications. Chemical Engineering Journal, 463, 142424. https://doi.org/10.1016/j.cej.2023.142424 View Source
• [3] Xu, Y., Xu, S., Qian, Y., Liu, T., Zhang, L., & Li, D. (2023). Who does better for in-situ eutrophic remediation in anoxic environment improvement and nutrient removal: MgO2 versus CaO2. Chemosphere, 336, 139145. https://doi.org/10.1016/j.chemosphere.2023.139145 View Source
• [4] Zhu, Y., Qin, J., Zhang, S., Radian, A., & Long, M. (2021). Solid peroxides in Fenton-like reactions at near neutral pHs: Superior performance of MgO2 on the accelerated reduction of ferric species. Chemosphere, 270, 128639. https://doi.org/10.1016/j.chemosphere.2020.128639 View Source
• [5] Santander-De Leon, S. M. S., Okunishi, S., Kihira, M., Nakano, M., Nuñal, S. N., Hidaka, M., Yoshikawa, T., & Maeda, H. (2013). Effect of Magnesium Peroxide Biostimulation of Fish Feed-Loaded Marine Sediments on Changes in the Bacterial Community. Biocontrol Science, 18(1), 41-51. https://doi.org/10.4265/bio.18.41 View Source